Cas no 70610-09-2 (1-(3'-methoxyphenyl)-2-phenylethane)

• Product name: 1-(3'-methoxyphenyl)-2-phenylethane
• CAS No: 70610-09-2
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 2016694
• PubChem ID: 12465095

1-(3'-methoxyphenyl)-2-phenylethane Chemical and Physical Properties

Names and Identifiers

• 1-(3'-methoxyphenyl)-2-phenylethane
• 1-methoxy-3-phenethylbenzene
• 1-methoxy-3-phenetylbenzene
• 3'-methoxy-1,2-diphenylmethane
• 3-methoxybibenzyl
• Me ether-3-(2-Phenylethyl)phenol
• 1-methoxy-3-(2-phenylethyl)benzene
• 70610-09-2
• SCHEMBL4060273

• Inchi： InChI=1S/C15H16O/c1-16-15-9-5-8-14(12-15)11-10-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3
• InChI Key： YXYKPTGFXPBSJP-UHFFFAOYSA-N
• SMILES： COc1cccc(CCc2ccccc2)c1

Computed Properties

• Exact Mass: 212.120115130Da
• Monoisotopic Mass: 212.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.583
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes